Recommended suppliers

Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
pengshengyue

Stigmastanes and derivatives

Stigmastanes and their derivatives are a class of naturally occurring triterpenoids widely found in plant tissues, particularly in the roots, stems, and leaves. These compounds are characterized by a sterol skeleton with a unique methyl group at C-20 and a double bond between C-21 and C-22, differing from other sterols by their stigmastane structure. Stigmastanes exhibit diverse biological activities, including anti-inflammatory, anticancer, and antioxidant properties. They are also used in the pharmaceutical industry as precursors for the synthesis of various bioactive compounds. Structurally, derivatives of stigmastanes can be modified through functionalization at different positions, such as hydroxylation, methylation, or esterification, to enhance their pharmacological activities or improve their physicochemical properties. These modifications enable the development of new drugs with potential therapeutic applications in various diseases, including cardiovascular disorders and neurodegenerative conditions. Due to their significant biological effects, stigmastanes and their derivatives have gained considerable interest in natural product research and drug discovery. Their study not only contributes to our understanding of plant secondary metabolism but also provides valuable leads for the development of novel medicinal agents.
Stigmastanes and derivatives
  • The Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine
    The Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
    2025-05-06
    Author： Min Lu
    Page View：372
  • Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals
    Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
    2025-05-06
    Author： Wei Zhang
    Page View：465
  • Synthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals
    Synthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
    2025-05-06
    Author： Xiaomei Zhu
    Page View：451
  • Triethylene Glycol: A Potential Excipient in Pharmaceutical Formulations
    Triethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
    2025-05-06
    Author： Benjamin Ramirez
    Page View：128
  • Exploring the Potential of 2-Methyl-1H-imidazole in Biopharmaceuticals
    Exploring the Potential of 2-Methyl-1H-imidazole in Biopharmaceuticals Introduction 2-Methyl-1H-imidazole is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and biopharmaceuticals. This molecule, characterized by its five-membered ring containing two nitrogen atoms and a methyl group at position 2, serves as a versatile scaffold for drug...
    2025-05-06
    Author： Li He
    Page View：234

Recommended articles

  • The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals
    The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals Introduction: Inulin-sucrase, an enzyme derived from certain microorganisms, plays a pivotal role in the degradation of starch. This article explores its mechanism, applications in biopharmaceuticals, and significance in modern chemical biology. What is Inulin-Sucrase? Inulin-sucrase is a unique...
    2025-05-19
    Author： Jonathan Sanchez
    Page View： 513
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 506
  • Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals
    Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals What is Copper(II) Acetate Monohydrate? Copper(II) acetate monohydrate is a chemical compound with the formula Cu(OAc) 2 ·H 2 O. It is a coordination complex of copper in the +2 oxidation state, where two acetate ligands and one water molecule are coordinated to the central copper ion. This compound has been...
    2025-05-16
    Author： Elizabeth Thomas
    Page View： 502
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 499
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 495
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 492
    Score： 3.5

Recommended products